Cas no 2143896-82-4 (PKUMDL-LC-101-D04)
PKUMDL-LC-101-D04 structure
Product Name:PKUMDL-LC-101-D04
CAS No:2143896-82-4
MF:C14H22N4O2S2
MW:342.48
CID:6963226
Update Time:2025-06-10
PKUMDL-LC-101-D04 Chemical and Physical Properties
Names and Identifiers
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- N-(2-Aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]benzenesulfonamide
- PKUMDL-LC-101-D04
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- Inchi: 1S/C14H22N4O2S2/c15-9-10-16-22(19,20)13-7-5-12(6-8-13)18-14(21)17-11-3-1-2-4-11/h5-8,11,16H,1-4,9-10,15H2,(H2,17,18,21)
- InChI Key: KEHKHFDUSDUXON-UHFFFAOYSA-N
- SMILES: C1(S(NCCN)(=O)=O)=CC=C(NC(NC2CCCC2)=S)C=C1
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 509.7±60.0 °C(Predicted)
- pka: 12.29±0.70(Predicted)
PKUMDL-LC-101-D04 Related Literature
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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